Cas no 2411199-47-6 (Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate)

• Product Name: Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate
• CAS No: 2411199-47-6
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5414301
• PubChem ID: 154795018
• Update Time: 2025-06-14

Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2411199-47-6
• ethyl 1-[2-(N-ethylprop-2-enamido)acetyl]piperidine-2-carboxylate
• Z2891751446
• EN300-26577671
• Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate

• Inchi： 1S/C15H24N2O4/c1-4-13(18)16(5-2)11-14(19)17-10-8-7-9-12(17)15(20)21-6-3/h4,12H,1,5-11H2,2-3H3
• InChI Key： WSKDXMBIUVLEQU-UHFFFAOYSA-N
• SMILES： N1(C(CN(CC)C(=O)C=C)=O)CCCCC1C(OCC)=O

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.6±40.0 °C(Predicted)
• pka: -1.02±0.70(Predicted)

Additional information on Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate

Research Brief on Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate (CAS: 2411199-47-6)

Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate (CAS: 2411199-47-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidinecarboxylate backbone and acrylamide moiety, has shown potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

The structural features of Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate make it a versatile scaffold for medicinal chemistry. The presence of the piperidine ring provides rigidity and conformational stability, while the acrylamide group offers a reactive site for further functionalization. Researchers have utilized this compound in the synthesis of small-molecule libraries aimed at targeting various disease-relevant proteins, including kinases and proteases.

Recent publications highlight the compound's role in the development of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate could selectively target cysteine residues in the active sites of specific kinases, leading to potent and irreversible inhibition. This approach has shown promise in overcoming drug resistance mechanisms observed in cancer therapies.

In addition to its applications in covalent inhibitor design, the compound has been investigated as a building block for PROTACs (Proteolysis Targeting Chimeras). A 2024 preprint on bioRxiv described the use of Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate as a linker moiety in PROTAC molecules designed to degrade oncogenic proteins. The study reported improved pharmacokinetic properties compared to traditional linkers, suggesting its potential for enhancing targeted protein degradation strategies.

Synthetic methodologies for Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate have also advanced significantly. Recent work published in Organic Letters (2024) described a streamlined, high-yield synthesis route that enables large-scale production while maintaining excellent purity. This development is particularly important for facilitating further pharmacological evaluation and potential clinical translation of derivatives based on this scaffold.

Looking forward, Ethyl 1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-2-piperidinecarboxylate represents a promising chemical tool for drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing novel therapeutics targeting challenging disease mechanisms. Further research is needed to fully explore its potential across different therapeutic areas and to optimize its drug-like properties for clinical applications.